N-(4-ethylbenzoyl)tryptophan
Overview
Description
N-(4-ethylbenzoyl)tryptophan, also known as EBT, is a synthetic compound that has been widely used in scientific research. It is a derivative of tryptophan, an essential amino acid that is important for protein synthesis and neurotransmitter production in the human body. EBT has been found to exhibit unique biochemical and physiological effects, making it a valuable tool for studying biological processes.
Mechanism of Action
The mechanism of action of N-(4-ethylbenzoyl)tryptophan involves its ability to bind to specific sites on proteins, thereby affecting their function. It has been found to bind to the tryptophan binding pocket of proteins, which is a common site for ligand binding. This binding can affect the conformation and stability of the protein, leading to changes in its activity.
Biochemical and Physiological Effects:
N-(4-ethylbenzoyl)tryptophan has been found to exhibit unique biochemical and physiological effects, including its ability to modulate enzyme activity and protein-protein interactions. It has also been found to affect the stability and conformation of proteins, leading to changes in their function. These effects make it a valuable tool for studying biological processes and developing new drugs.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethylbenzoyl)tryptophan in lab experiments is its ability to selectively bind to specific sites on proteins, allowing for the study of protein-ligand interactions. Another advantage is its stability and solubility in various solvents, making it easy to work with in the lab. However, one limitation of using N-(4-ethylbenzoyl)tryptophan is its cost, as it can be expensive to synthesize and purify.
Future Directions
There are many future directions for the use of N-(4-ethylbenzoyl)tryptophan in scientific research. One potential application is in the development of new drugs, as N-(4-ethylbenzoyl)tryptophan has been found to exhibit unique biochemical and physiological effects that could be useful in treating various diseases. Another potential direction is in the study of protein-protein interactions, as N-(4-ethylbenzoyl)tryptophan can be used to monitor the binding affinity and specificity of various proteins. Additionally, N-(4-ethylbenzoyl)tryptophan could be used in the study of enzyme kinetics, as it has been found to modulate enzyme activity. Overall, the unique properties of N-(4-ethylbenzoyl)tryptophan make it a valuable tool for studying biological processes and developing new drugs.
Scientific Research Applications
N-(4-ethylbenzoyl)tryptophan has been used in various scientific research applications, including studies on protein-protein interactions, enzyme kinetics, and drug discovery. It has been found to be particularly useful in the study of protein-ligand binding, as it can be used to monitor the binding affinity and specificity of various proteins.
properties
IUPAC Name |
2-[(4-ethylbenzoyl)amino]-3-(1H-indol-3-yl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-2-13-7-9-14(10-8-13)19(23)22-18(20(24)25)11-15-12-21-17-6-4-3-5-16(15)17/h3-10,12,18,21H,2,11H2,1H3,(H,22,23)(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODHCIBCTBAEFBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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